Cas no 64309-88-2 (Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]-)

Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]- structure
64309-88-2 structure
Product Name:Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]-
CAS No:64309-88-2
MF:C21H18N4O6
MW:422.390824794769
CID:499953
PubChem ID:17757902
Update Time:2025-04-19

Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]-
    • 1-(4-nitrophenyl)-N,N-bis[(4-nitrophenyl)methyl]methanamine
    • 4.4'.4''-Trinitro-tribenzylamin
    • Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]
    • Tribenzylamine,4,4',4''-trinitro-(7CI)
    • Tris-(4-nitro-benzyl)-amin
    • tris(4-nitrobenzyl)amine
    • SCHEMBL15392240
    • DOHKIZCCXDAQJX-UHFFFAOYSA-N
    • DTXSID00590855
    • 64309-88-2
    • Inchi: 1S/C21H18N4O6/c26-23(27)19-7-1-16(2-8-19)13-22(14-17-3-9-20(10-4-17)24(28)29)15-18-5-11-21(12-6-18)25(30)31/h1-12H,13-15H2
    • InChI Key: DOHKIZCCXDAQJX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC(=CC=1)CN(CC1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 422.12300
  • Monoisotopic Mass: 422.12263431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 141Ų

Experimental Properties

  • PSA: 140.70000
  • LogP: 6.18320

Benzenemethanamine,4-nitro-N,N-bis[(4-nitrophenyl)methyl]- Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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